N-[(5-bromopyridin-2-yl)carbamothioyl]-2,2-diphenylacetamide

• IUPAC Name: N-[(5-bromopyridin-2-yl)carbamothioyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C20H16BrN3OS/c21-16-11-12-17(22-13-16)23-20(26)24-19(25)18(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13,18H,(H2,22,23,24,25,26)
• InChI Key: LJYKTEGTTLPKIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC(=S)NC3=NC=C(C=C3)Br
• Molecular Formula: C20H16BrN3OS
• Molecular Weight: 426.3 g/mol

Description

N-[(5-bromopyridin-2-yl)carbamothioyl]-2,2-diphenylacetamide is a chemical compound with the molecular formula C20H16BrN3OS This compound is known for its unique structure, which includes a bromopyridine moiety and a diphenylacetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,2-diphenylacetamide typically involves the reaction of 5-bromopyridine-2-carbonyl chloride with 2,2-diphenylacetamide in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The resulting product is then purified using column chromatography to obtain the desired compound in high yield .

Industrial Production Methods

Industrial production of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,2-diphenylacetamide follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure consistent quality and yield. The reaction conditions are optimized to minimize waste and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

N-[(5-bromopyridin-2-yl)carbamothioyl]-2,2-diphenylacetamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield amine derivatives.

Substitution: The bromine atom in the pyridine ring can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at elevated temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents like tetrahydrofuran or ethanol.

Substitution: Nucleophiles such as amines, thiols, alkoxides; reactions are conducted in polar aprotic solvents like dimethylformamide or dimethyl sulfoxide.

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Amine derivatives

Substitution: Various substituted pyridine derivatives

Scientific Research Applications

N-[(5-bromopyridin-2-yl)carbamothioyl]-2,2-diphenylacetamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential as a biochemical probe to study enzyme functions and protein interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of N-[(5-bromopyridin-2-yl)carbamothioyl]-2,2-diphenylacetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. Additionally, it may interact with cellular receptors to trigger signaling pathways that lead to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-[(5-bromopyridin-2-yl)carbamothioyl]-2-phenylacetamide
• N-[(5-bromopyridin-2-yl)carbamothioyl]-5-chloronaphthalene-1-carboxamide
• [(5-bromopyridin-2-yl)carbamothioyl]carbamic acid

Uniqueness

N-[(5-bromopyridin-2-yl)carbamothioyl]-2,2-diphenylacetamide is unique due to its combination of a bromopyridine moiety and a diphenylacetamide group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications and distinguishes it from other similar compounds .